N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-methoxynaphthalene-2-carboxamide

• IUPAC Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C27H20N2O2S/c1-31-23-17-21-15-9-8-14-20(21)16-22(23)26(30)29-27-28-24(18-10-4-2-5-11-18)25(32-27)19-12-6-3-7-13-19/h2-17H,1H3,(H,28,29,30)
• InChI Key: YNRVVECAUSSSBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC3=NC(=C(S3)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H20N2O2S
• Molecular Weight: 436.5 g/mol

Description

The compound “N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-methoxynaphthalene-2-carboxamide” is a complex organic molecule. It contains a thiazole ring (a type of heterocyclic compound) which is substituted with two phenyl groups. It also contains a naphthalene ring (a type of polycyclic aromatic hydrocarbon) which is substituted with a methoxy group and a carboxamide group.

Molecular Structure Analysis

Based on its name, this compound likely has a complex three-dimensional structure due to the presence of multiple rings and functional groups. The thiazole ring and the naphthalene ring likely contribute to the compound’s rigidity and shape, while the phenyl, methoxy, and carboxamide groups may influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure. Without specific information on this compound, it’s difficult to provide a detailed analysis of its physical and chemical properties.

Scientific Research Applications

Anticancer Research:

Benzaldehyde (4,5-diphenyl-1,3-thiazol-2-yl)hydrazone exhibits promising anticancer potential. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Photophysical Studies and Spectroscopy:

Benzaldehyde (4,5-diphenyl-1,3-thiazol-2-yl)hydrazone’s absorption and emission spectra have been investigated extensively. Researchers use it as a model compound to understand photophysical processes, such as excited-state dynamics and energy transfer.

BENZALDEHYDE (4,5-DIPHENYL-1,3-THIAZOL-2-YL)HYDRAZONE AldrichCPR | Sigma-Aldrich

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on this compound, it’s difficult to provide a detailed analysis of its mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide a detailed analysis of its safety and hazards.